Cas no 914675-00-6 (2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-)

2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)- structure
914675-00-6 structure
Product Name:2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-
CAS No:914675-00-6
MF:C18H18N4O3
MW:338.360523700714
CID:787540
PubChem ID:71428917
Update Time:2025-04-19

2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-
    • 4-pyridin-4-yl-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
    • 914675-00-6
    • 4-(Pyridin-4-yl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
    • DTXSID50847629
    • Inchi: 1S/C18H18N4O3/c1-23-15-8-12(9-16(24-2)17(15)25-3)14-10-13(21-18(19)22-14)11-4-6-20-7-5-11/h4-10H,1-3H3,(H2,19,21,22)
    • InChI Key: HGGHESUOOGTGCH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C1C=C(C2C=CN=CC=2)N=C(N)N=1)OC)OC

Computed Properties

  • Exact Mass: 338.13789045g/mol
  • Monoisotopic Mass: 338.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4Ų
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